OPC 14714

Specification

• CAS No.: 203395-84-0
• Molecular Formula: C23H28BrN3O2
• Molecular Weight: 458.4 g/mol
• IUPAC Name: 7-[4-[4-(2-bromophenyl)piperazin-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one
• Standard InChI: InChI=1S/C23H28BrN3O2/c24-20-5-1-2-6-22(20)27-14-12-26(13-15-27)11-3-4-16-29-19-9-7-18-8-10-23(28)25-21(18)17-19/h1-2,5-7,9,17H,3-4,8,10-16H2,(H,25,28)
• Standard InChI Key: BRNJRGYNAGBQRV-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CCN(CC3)C4=CC=CC=C4Br
• Canonical SMILES: C1CC(=O)NC2=C1C=CC(=C2)OCCCCN3CCN(CC3)C4=CC=CC=C4Br

Introduction

Chemical Identity and Structural Characteristics

OPC 14714 is a heterocyclic compound with the molecular formula C23H28BrN3O2 and a molecular weight of 458.39 g/mol. It is also referred to as Aripiprazole Related Compound (OPC 14714) HCl in some contexts, indicating its structural similarity to the antipsychotic medication aripiprazole. The compound's structure incorporates several key functional groups including a bromophenyl moiety, a piperazine ring, and a quinolinone system, which contribute to its chemical behavior and potential pharmaceutical applications.

The compound's Chemical Abstracts Service (CAS) registry number is 203395-84-0, which serves as its unique identifier in chemical databases and literature. This systematic identification ensures that researchers can accurately reference this specific compound across different studies and applications.

Physical and Chemical Properties

OPC 14714 exists as a white to off-white solid with specific physical characteristics that influence its handling and application in laboratory settings. The compound demonstrates a defined melting point range of 73-76°C, providing a useful parameter for identification and purity assessment. Additional physical properties include a predicted boiling point of 626.7±55.0°C and a predicted density of 1.319±0.06 g/cm³.

From a chemical perspective, OPC 14714 exhibits limited solubility in common laboratory solvents, being only slightly soluble in dimethyl sulfoxide (DMSO) and methanol. This solubility profile is an important consideration for researchers developing analytical methods or formulations involving this compound. The predicted pKa value of 14.42±0.20 suggests that the compound has limited acidic properties under normal conditions.

Table 1: Physical and Chemical Properties of OPC 14714

Property	Value
Physical State	Solid
Color	White to Off-White
Molecular Formula	C23H28BrN3O2
Molecular Weight	458.39 g/mol
Melting Point	73-76°C
Boiling Point	626.7±55.0°C (Predicted)
Density	1.319±0.06 g/cm³ (Predicted)
Solubility	Slightly soluble in DMSO and Methanol
pKa	14.42±0.20 (Predicted)

OPC 14714 serves several important functions in pharmaceutical research and analytical chemistry. Its primary applications span from being a reference compound in drug development to functioning as an analytical standard in sophisticated laboratory techniques.

Pharmaceutical Reference Standard

Supplier	Contact Information	Location
J & K SCIENTIFIC LTD.	Tel: 010-82848833, 400-666-7788	China
Chemsky (Shanghai) International Co., Ltd	Tel: 021-50135380	China
Cato Research Chemicals Inc.	Tel: 020-81960175	China/USA
Nanjing XiZe Biotechnology CO., Ltd.	Tel: 025-66023220, 0086-15250997978	China
BOC Sciences	Tel: 16314854226	USA
Cleanchem Laboratories LLP	Tel: 022-27601987	India
Labsolu	Email: sales@labsolu.ca	Canada

Relationship to Aripiprazole and Related Compounds

OPC 14714's significance in pharmaceutical research is primarily tied to its structural relationship with aripiprazole, an atypical antipsychotic medication used in the treatment of various psychiatric conditions. Understanding this relationship provides important context for OPC 14714's applications.

Structural Similarities and Differences

As indicated by its alternative designation "Aripiprazole Related Compound," OPC 14714 shares structural similarities with aripiprazole. The key structural difference appears to be the presence of a bromine atom at the 2-position of the phenyl ring in OPC 14714, compared to the chlorine atom typically found in aripiprazole. This subtle difference in halogen substitution has implications for the compound's chemical behavior and potential biological activity.

Related Compounds in the Aripiprazole Family

OPC 14714 is part of a broader family of aripiprazole-related compounds that are relevant in pharmaceutical research and quality control processes. Other related compounds mentioned in the literature include:

• Aripiprazole N1-Oxide

• Aripiprazole Related Compound B

• Aripiprazole Dimer

• Aripiprazole N4-Oxide

• Aripiprazole Metabolite

• Aripiprazole Impurity 2

• 2-Deschloro Aripiprazole

• Aripiprazole Impurity 19

These related compounds collectively form a chemical family important for understanding the impurity profile, metabolism, and structure-activity relationships of aripiprazole.

Analytical Methodology and Detection

The documented use of OPC 14714 as an internal standard in LC-MS/MS analysis provides insight into its chromatographic behavior and detection parameters, which are valuable for analytical chemists working with this compound.

Chromatographic Behavior

In the reported LC-MS/MS method, OPC 14714 demonstrated favorable chromatographic properties that made it suitable as an internal standard. The analysis was performed using a Synergi Polar RP column (2.1 × 100 mm, 2.5 μm particle size) with a gradient elution of water containing 0.1% formic acid and acetonitrile. Under these conditions, OPC 14714 eluted within a 3-minute window, contributing to an efficient analytical method with high throughput potential.

Sample Preparation and Processing

The documented analytical method involving OPC 14714 utilized a straightforward sample preparation approach for hair analysis. The procedure involved:

• Cutting hair strands to 3 cm and weighing 2 mg

• Pulverizing the hair using a homogenizer

• Preparing a solution of 16 ng/mL OPC 14714 in methanol

• Adding 500 μL of this solution to each sample

• Incubating at 37°C for two hours

• Adding 500 μL water, vortexing, and centrifuging

• Using the supernatant for LC-MS/MS analysis

This methodology demonstrates the practical application of OPC 14714 in complex biological matrix analysis, highlighting its utility in bioanalytical chemistry.

OPC 14714 represents an important chemical entity in pharmaceutical research and analytical chemistry, particularly in relation to aripiprazole-based medications. Its well-defined chemical properties and established role as a reference standard make it valuable for quality control applications and analytical method development.

The limited information available on OPC 14714's biological activity and toxicological profile suggests opportunities for further research to more fully characterize this compound. Additionally, its structural similarity to aripiprazole raises questions about potential pharmacological properties that may warrant investigation.

Future research directions could include:

• Detailed investigation of OPC 14714's pharmacological activity compared to aripiprazole

• Development of additional analytical methods utilizing OPC 14714 as an internal standard or reference compound

• Exploration of potential synthesis routes that may generate OPC 14714 as an intermediate or by-product

• Assessment of the compound's stability under various environmental conditions